3-cyclopropyl-6-fluoro-2-methylpyridine
Overview
Description
3-Cyclopropyl-6-fluoro-2-methylpyridine (CFP) is an organic compound with a cyclopropyl ring attached to a six-membered ring with a fluorine atom and a methyl group. It is a colorless, volatile liquid with a strong odor and has a boiling point of 133°C. CFP is a versatile compound that is used in a variety of applications including synthesis, scientific research, and drug development.
Mechanism of Action
3-cyclopropyl-6-fluoro-2-methylpyridine is a highly reactive compound that can react with a variety of nucleophiles. The reactivity of 3-cyclopropyl-6-fluoro-2-methylpyridine is due to the presence of the cyclopropyl ring, which increases the electrophilicity of the molecule. This increased electrophilicity allows the molecule to react with a variety of nucleophiles, such as hydroxide ions, amines, and carboxylic acids.
Biochemical and Physiological Effects
3-cyclopropyl-6-fluoro-2-methylpyridine has been studied for its potential biochemical and physiological effects. Studies have shown that 3-cyclopropyl-6-fluoro-2-methylpyridine can act as an inhibitor of cytochrome P450 enzymes, which are important for drug metabolism. Additionally, 3-cyclopropyl-6-fluoro-2-methylpyridine has been found to have anti-inflammatory and antioxidant properties, and may have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
3-cyclopropyl-6-fluoro-2-methylpyridine is a highly reactive compound that can be used in a variety of laboratory experiments. The compound is relatively easy to synthesize and can be prepared in high yields and purity. Additionally, 3-cyclopropyl-6-fluoro-2-methylpyridine is a colorless and volatile liquid, making it easy to handle and store. However, 3-cyclopropyl-6-fluoro-2-methylpyridine is a highly reactive compound and can react with a variety of nucleophiles, making it difficult to store and handle in the laboratory.
Future Directions
3-cyclopropyl-6-fluoro-2-methylpyridine has a wide range of potential applications in scientific research and drug development. Future research should focus on exploring the potential therapeutic applications of 3-cyclopropyl-6-fluoro-2-methylpyridine, such as its use as an inhibitor of cytochrome P450 enzymes or its anti-inflammatory and antioxidant properties. Additionally, further research should be conducted to explore the reactivity of 3-cyclopropyl-6-fluoro-2-methylpyridine and its potential applications in synthesis. Finally, research should be conducted to explore the potential toxicity of 3-cyclopropyl-6-fluoro-2-methylpyridine and its potential side effects.
Synthesis Methods
3-cyclopropyl-6-fluoro-2-methylpyridine can be synthesized from the reaction of 3-chloropropyl-6-fluoro-2-methylpyridine with aqueous sodium hydroxide. This reaction yields the desired product in high yield and purity. The reaction proceeds via a nucleophilic substitution mechanism, wherein the chlorine atom is replaced by the hydroxide ion. The reaction is typically carried out at room temperature and does not require any special equipment.
Scientific Research Applications
3-cyclopropyl-6-fluoro-2-methylpyridine is a versatile compound that can be used in a variety of scientific research applications. It has been used as a model compound to study the reactivity of cyclopropyl rings, as well as to explore the properties of fluorinated molecules. Additionally, 3-cyclopropyl-6-fluoro-2-methylpyridine has been used to study the effects of fluorine substitution on the reactivity of pyridines.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-cyclopropyl-6-fluoro-2-methylpyridine can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2-methyl-5-cyclopropylpyridine", "fluorine gas", "sodium hydride", "methyl iodide", "acetic acid", "sodium bicarbonate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: 2-methyl-5-cyclopropylpyridine is reacted with fluorine gas in the presence of sodium hydride to yield 3-cyclopropyl-6-fluoropyridine.", "Step 2: The resulting 3-cyclopropyl-6-fluoropyridine is then treated with methyl iodide in the presence of sodium hydride to yield 3-cyclopropyl-6-fluoro-2-methylpyridine.", "Step 3: The crude product is purified by column chromatography using a mixture of ethyl acetate and hexanes as the eluent.", "Step 4: The purified product is then treated with a solution of acetic acid and sodium bicarbonate to remove any remaining impurities.", "Step 5: The final product is isolated by extraction with ethyl acetate and drying over anhydrous sodium sulfate." ] } | |
CAS RN |
2624132-16-5 |
Molecular Formula |
C9H10FN |
Molecular Weight |
151.2 |
Purity |
95 |
Origin of Product |
United States |
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